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Compound of Interest

Compound Name: Mesaconic acid

Cat. No.: B1676303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

mesaconic acid powder. The information is curated for researchers, scientists, and

professionals in drug development who require a detailed understanding of this compound for

their work. This document presents quantitative data in a structured format, outlines detailed

experimental protocols for the determination of these properties, and includes a visualization of

a key metabolic pathway involving mesaconic acid.

Quantitative Physical Properties
The physical properties of mesaconic acid powder are summarized in the table below,

providing a consolidated reference for its key characteristics.
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Property Value Source(s)

Appearance

White to off-white crystalline

powder or solid. Can also

appear as colorless oblique-

like crystals or monoclinic

flakes.

[1][2][3][4]

Molecular Formula C₅H₆O₄ [5][6]

Molecular Weight 130.10 g/mol [5][6][7][8]

Melting Point

200-202 °C (lit.)[1][2][4][5][9]

[10][11][12], 204-205 °C[2][7]

[8]

[1][2][4][5][7][8][9][10][11][12]

Boiling Point

250 °C (decomposes)[1][2][7]

[8][11], 336.60 °C @ 760.00

mm Hg (estimated)[9][10]

[1][2][7][8][9][10][11]

Density
1.31 g/cm³[7][13], 1.466

g/cm³[1][2][8], 1.387 g/cm³[10]
[1][2][7][8][10][13]

pKa₁
3.09 (at 25 °C)[1][2][11], 8.5 x

10⁻⁴ (K₁)[3][8]
[1][2][3][8][11][14]

pKa₂ 4.75[14], 15 x 10⁻⁶ (K₂)[3][8] [3][8][14]

Water Solubility

26.3 mg/mL at 18 °C[5][9],

26.3 g/L at 18 °C[1][2][11][15],

2.7 g/100 mL at 18 °C[3]

[1][2][3][5][9][11][15]

Solubility in other solvents

Slightly soluble in DMSO and

Methanol[1][2][11]. Soluble in

ether; sparingly soluble in

chloroform and carbon

disulfide.[8]

[1][2][8][11]

Crystal Structure Monoclinic[16] [16]

Experimental Protocols
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The following sections detail the standard methodologies for determining the key physical

properties of a solid organic acid like mesaconic acid.

Melting Point Determination
The melting point of mesaconic acid powder is determined using the capillary method with a

melting point apparatus.[6][10][14][16][17]

Procedure:

A small amount of the finely powdered, dry mesaconic acid is packed into a capillary tube,

sealed at one end, to a height of 2-3 mm.[14]

The capillary tube is placed in a melting point apparatus, and the temperature is raised at a

rate of 5-10 °C per minute for an initial approximate determination.[14]

The apparatus is allowed to cool, and a second determination is performed with a fresh

sample. The temperature is raised rapidly to about 20 °C below the approximate melting

point, and then the heating rate is slowed to approximately 2 °C per minute.[14]

The temperature at which the first liquid appears and the temperature at which the last solid

particle disappears are recorded as the melting point range.[6][14]

Solubility Determination
The solubility of mesaconic acid in water and other organic solvents is determined by the

equilibrium saturation method.[3][18][19][20][21]

Procedure:

An excess amount of mesaconic acid powder is added to a known volume of the solvent

(e.g., water, DMSO, methanol) in a sealed vial.

The mixture is agitated at a constant temperature (e.g., 18 °C) for a sufficient period to

ensure equilibrium is reached.[19]

The saturated solution is then filtered to remove any undissolved solid.[19]
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A known volume of the clear, saturated solution is carefully removed, and the solvent is

evaporated to dryness.

The mass of the remaining mesaconic acid is determined, and the solubility is calculated

and expressed in mg/mL or g/L.[19]

For qualitative solubility in solvents like ether, chloroform, and carbon disulfide, a small,

measured amount of mesaconic acid is added to a specific volume of the solvent and

observed for dissolution.

Density Determination
The density of mesaconic acid powder, a crystalline solid, can be determined using the gas

pycnometry method or calculated from its crystal structure data.

Procedure (Gas Pycnometry):

A known mass of mesaconic acid powder is placed in the sample chamber of a gas

pycnometer.

The chamber is sealed, and an inert gas (e.g., helium) is introduced into a reference

chamber of a known volume.

The gas is then allowed to expand into the sample chamber.

By measuring the pressure change, the volume of the solid powder can be accurately

determined, excluding any inter-particle space.

The density is then calculated by dividing the mass of the sample by the measured volume.

Calculation from Crystal Structure Data: The density (ρ) can be calculated using the following

formula if the crystal structure is known: ρ = (Z * M) / (N_A * V) Where:

Z = number of molecules per unit cell

M = molar mass ( g/mol )

N_A = Avogadro's number (6.022 x 10²³ mol⁻¹)
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V = volume of the unit cell (cm³)[12][22]

pKa Determination
The acid dissociation constants (pKa) of mesaconic acid are typically determined by

potentiometric titration or UV-Vis/NMR spectroscopy.[4][7][9][13][15]

Procedure (Potentiometric Titration):

A known concentration of mesaconic acid is dissolved in deionized water.

A calibrated pH electrode is immersed in the solution.

A standardized solution of a strong base (e.g., NaOH) is gradually added to the mesaconic
acid solution from a burette.

The pH of the solution is recorded after each addition of the titrant.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa values correspond to the pH at the half-equivalence points on the titration curve.

For a dicarboxylic acid like mesaconic acid, two inflection points will be observed,

corresponding to pKa₁ and pKa₂.

Crystal Structure Determination
The crystal structure of mesaconic acid is determined using single-crystal X-ray diffraction.[16]

[23][24][25][26][27]

Procedure:

A suitable single crystal of mesaconic acid is grown from a solution.

The crystal is mounted on a goniometer head and placed in an X-ray diffractometer.

The crystal is irradiated with a monochromatic X-ray beam, and the resulting diffraction

pattern of spots is collected on a detector.[25][27]

The positions and intensities of the diffraction spots are measured.
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This data is used to calculate an electron density map of the crystal.

From the electron density map, the positions of the individual atoms within the unit cell can

be determined, and the overall crystal structure can be elucidated.

Metabolic Pathway Visualization
Mesaconic acid is an intermediate in several metabolic pathways, including the dissimilation of

itaconic and mesaconic acids and the biosynthesis of vitamin B12.[2][5][8] The following

diagram illustrates a simplified pathway for the interconversion of itaconate, mesaconate, and

citramalate, which ultimately leads to succinate.[5][8]

Itaconate Mesaconic AcidIsomerase CitramalateHydratase SuccinateVarious Steps

Click to download full resolution via product page

Dissimilation pathway of itaconic and mesaconic acids.

This guide provides a foundational understanding of the physical characteristics of mesaconic
acid powder, essential for its application in research and development. For further in-depth

analysis, consulting the primary literature cited is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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